Cas no 2757084-23-2 ((4R,5S)-2-((S)-1-(Diphenylphosphanyl)indolin-2-yl)-4,5-diphenyl-4,5-dihydrooxazole)

• Product Name: (4R,5S)-2-((S)-1-(Diphenylphosphanyl)indolin-2-yl)-4,5-diphenyl-4,5-dihydrooxazole
• CAS No: 2757084-23-2
• MF: C₃₅H₂₉N₂OP
• MW: 524.591329336166
• CID: 6788356
• PubChem ID: 168435583
• Update Time: 2026-03-12

(4R,5S)-2-((S)-1-(Diphenylphosphanyl)indolin-2-yl)-4,5-diphenyl-4,5-dihydrooxazole Chemical and Physical Properties

Names and Identifiers

• (4R,5S)-2-((S)-1-(Diphenylphosphanyl)indolin-2-yl)-4,5-diphenyl-4,5-dihydrooxazole
• 2757084-23-2

• Inchi： 1S/C35H29N2OP/c1-5-15-26(16-6-1)33-34(27-17-7-2-8-18-27)38-35(36-33)32-25-28-19-13-14-24-31(28)37(32)39(29-20-9-3-10-21-29)30-22-11-4-12-23-30/h1-24,32-34H,25H2/t32-,33+,34-/m0/s1
• InChI Key： QPMKCOKIXLEUOP-GMTSZFNJSA-N
• SMILES： P(C1C=CC=CC=1)(C1C=CC=CC=1)N1C2C=CC=CC=2C[C@H]1C1=N[C@H](C2C=CC=CC=2)[C@H](C2C=CC=CC=2)O1

Computed Properties

• Exact Mass: 524.20175055g/mol
• Monoisotopic Mass: 524.20175055g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 39
• Rotatable Bond Count: 6
• Complexity: 790
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 8
• Topological Polar Surface Area: 24.8Ų

Additional information on (4R,5S)-2-((S)-1-(Diphenylphosphanyl)indolin-2-yl)-4,5-diphenyl-4,5-dihydrooxazole

Comprehensive Overview of (4R,5S)-2-((S)-1-(Diphenylphosphanyl)indolin-2-yl)-4,5-diphenyl-4,5-dihydrooxazole (CAS No. 2757084-23-2)

The compound (4R,5S)-2-((S)-1-(Diphenylphosphanyl)indolin-2-yl)-4,5-diphenyl-4,5-dihydrooxazole, identified by its CAS No. 2757084-23-2, is a highly specialized chiral ligand with significant applications in asymmetric synthesis and catalysis. Its unique structural features, including the diphenylphosphanyl and dihydrooxazole moieties, make it a valuable tool for chemists seeking to achieve enantioselective transformations. This compound has garnered attention in recent years due to its potential in pharmaceutical intermediates and advanced material synthesis, aligning with the growing demand for sustainable and efficient chemical processes.

One of the key advantages of (4R,5S)-2-((S)-1-(Diphenylphosphanyl)indolin-2-yl)-4,5-diphenyl-4,5-dihydrooxazole is its ability to act as a chiral auxiliary in metal-catalyzed reactions. Researchers have explored its utility in asymmetric hydrogenation and C-C bond formation, which are critical for producing optically active compounds. The compound's indolin-2-yl backbone further enhances its stability and reactivity, making it a preferred choice for complex synthetic routes. These attributes have positioned it as a topic of interest in academic and industrial research, particularly in the context of green chemistry and atom economy.

In the realm of pharmaceutical chemistry, CAS No. 2757084-23-2 has been investigated for its role in the synthesis of bioactive molecules. Its diphenylphosphanyl group facilitates coordination with transition metals, enabling the development of novel catalysts for drug discovery. Recent studies highlight its potential in enantioselective catalysis, a field that has gained traction due to the need for single-enantiomer drugs with fewer side effects. This aligns with the broader industry trend toward precision medicine and personalized therapeutics.

From a materials science perspective, (4R,5S)-2-((S)-1-(Diphenylphosphanyl)indolin-2-yl)-4,5-diphenyl-4,5-dihydrooxazole offers intriguing possibilities for designing functional materials. Its rigid dihydrooxazole framework and chiral centers contribute to the creation of supramolecular assemblies with tailored properties. Researchers are exploring its use in liquid crystals and organic electronics, where control over molecular orientation is paramount. This versatility underscores its relevance in cutting-edge applications beyond traditional organic synthesis.

The synthesis and characterization of CAS No. 2757084-23-2 require meticulous attention to detail, given its complex stereochemistry. Advanced techniques such as X-ray crystallography and NMR spectroscopy are often employed to confirm its configuration and purity. These analytical methods ensure reproducibility in research settings, a critical factor for laboratories focusing on high-throughput screening and catalyst optimization. As the demand for chiral compounds grows, so does the need for reliable synthetic protocols involving this ligand.

In conclusion, (4R,5S)-2-((S)-1-(Diphenylphosphanyl)indolin-2-yl)-4,5-diphenyl-4,5-dihydrooxazole (CAS No. 2757084-23-2) represents a fascinating intersection of chiral chemistry, catalysis, and materials science. Its multifaceted applications and structural elegance make it a compound of enduring interest to researchers worldwide. As the scientific community continues to explore its potential, this molecule is poised to play a pivotal role in advancing sustainable and innovative chemical solutions.